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Compound of Interest

Compound Name: ASN04421891

Cat. No.: B15611921

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available chemical and physicochemical
properties of the synthetic organic compound ASN04421891. Currently, there is a notable
absence of publicly accessible scientific literature detailing the biological activity, mechanism of
action, and specific signaling pathway modulation of this molecule. As such, this document is
focused on its fundamental chemical characteristics.

Chemical Structure and Identification

ASNO04421891 is a complex synthetic molecule. Its identity is formally established through
various chemical nomenclature and notation systems.

Table 1: Chemical Identification of ASN04421891
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Identifier Value

6-methoxy-3-[[1-(2-methoxyethyl)tetrazol-
5-yl]-(2-phenylethyl-

IUPAC Name ARG y
(phenylmethyl)amino)methyl]-1H-

quinolin-2-one[1]

COCCnl1nnnclC(clcc2ec(OC)cec2[nH]c1=0)N(
Cclcceecl)CCcelececcl[l]

Canonical SMILES

COCCnlnnnclC(clcc2cc(OC)cec2[nH]c1=0)N(
Cclcccecl)CCcelcceecl[l]

Isomeric SMILES

InChl=1S/C30H32N603/c1-38-18-17-36-29(32-
33-34-36)28(26-20-24-19-25(39-2)13-14-
InChl 27(24)31-30(26)37)35(21-23-11-7-4-8-12-23)16-
15-22-9-5-3-6-10-22/h3-14,19-20,28H,15-
18,21H2,1-2H3,(H,31,37)[1]

InChl Key JKKKHIBCTKIWFJ-UHFFFAOY SA-N[1]

| Synonyms | ASN 04421891, ASN-04421891[1] |

Physicochemical Properties

The physicochemical properties of a compound are critical in drug discovery and development,
influencing its absorption, distribution, metabolism, and excretion (ADME) profile. The following
properties for ASN04421891 have been calculated.

Table 2: Calculated Physicochemical Properties of ASN04421891
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Property Value Source
Molecular Weight 524.63 g/mol Calculated
Molecular Formula C30H32N603 [1]
Hydrogen Bond Donors 1 [1]
Hydrogen Bond Acceptors 7 [1]
Rotatable Bonds 9 [1]
Topological Polar Surface Area  94.6 A2 [1]

| LogP [ 4.3 [1] |

Biological Activity and Experimental Data

As of the latest available information, there are no published studies detailing the biological

target, mechanism of action, or pharmacological effects of ASN04421891. Consequently,

quantitative data from biological assays, detailed experimental protocols, and associated

signaling pathways are not available.

Logical Workflow for Future Investigation

Should ASN04421891 become a subject of biological investigation, a logical workflow for its

characterization would be as follows. This workflow is presented as a conceptual guide for

researchers.
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Conceptual Workflow for ASN04421891 Characterization
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Caption: Conceptual workflow for the biological characterization of a novel compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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